Ingenol 3-angelate 5,20-acetonide

• Molecular Formula: C28H38O6
• Molecular Weight: 470.6 g/mol
• InChI: InChI=1S/C28H38O6/c1-9-14(2)24(30)33-22-15(3)12-27-16(4)10-19-20(25(19,5)6)18(21(27)29)11-17-13-32-26(7,8)34-23(17)28(22,27)31/h9,11-12,16,18-20,22-23,31H,10,13H2,1-8H3
• InChIKey: STFFIQHUWFISBB-UHFFFAOYSA-N

Ingenol 3-angelate 5,20-acetonide: A Protected Ingenane Diterpenoid Intermediate for PKC Research and Synthetic Chemistry

Ingenol 3-angelate 5,20-acetonide (CAS 87980-68-5) is a semi-synthetic ingenane diterpenoid derivative characterized by a 5,20-acetonide protecting group and a 3-O-angelate ester moiety [1]. This compound is not a direct therapeutic agent but is primarily utilized as a key, protected intermediate in the stereoconservative synthesis of the potent protein kinase C (PKC) activator, ingenol mebutate (ingenol 3-angelate, PEP005) . Its defined chemical structure (C28H38O6, MW 470.6) and enhanced physicochemical stability make it a critical procurement item for medicinal chemistry and process development workflows focusing on ingenol-based drug candidates [1].

1

Protected intermediate for stereocontrolled PKC activator synthesis

2

Blocks acyl migration during synthetic elaboration of ingenol core

3

Soluble in DMSO for concentrated in vitro assay stock preparation

4

Stable powder form supports multi-year research procurement

• [1] PubChem. (2025). CID 92044470: Ingenol-5,20-acetonide-3-O-angelate. National Center for Biotechnology Information. View Source

Why Ingenol 3-angelate 5,20-acetonide Cannot Be Substituted by Unprotected Ingenol Analogs

Generic substitution with structurally similar, unprotected ingenol esters is not feasible due to the compound's unique dual functionalization. The presence of the 5,20-acetonide protecting group is essential for preventing unwanted acyl migration and isomerization (specifically, the Z-to-E isomerization of the angelate group) during subsequent synthetic steps . In contrast, the parent compound ingenol mebutate is known to undergo such acyl migration, which can compromise its bioactivity and structural integrity [1]. The acetonide-protected derivative offers a distinct stability and reactivity profile that is mandatory for achieving high-yielding, stereoconservative synthetic routes. Therefore, procurement decisions for synthesizing authentic ingenol 3-angelate must be based on this specific intermediate, as using a different ingenol derivative would lead to a different, and potentially inactive, final product.

Unprotected ingenol esters may isomerize

Ingenol mebutate and analogs undergo Z-to-E angelate isomerization without 5,20-acetonide protection, potentially altering downstream bioactivity.

Acyl migration compromises structural integrity

The parent compound is prone to acyl shift at the 5- and 20-positions; unprotected intermediates may yield ill-defined products.

Alternative ingenol derivatives give different outcomes

Derivatives lacking the acetonide block may not reproduce the stereochemical outcome required for reference PKC activator preparation.

• [1] Wang, X., et al. (2016). Synthesis and Cytotoxicity against K562 Cells of 3-O-Angeloyl-20-O-acetyl Ingenol, a Derivative of Ingenol Mebutate. International Journal of Molecular Sciences, 17(8), 1342. View Source

Quantitative Evidence for Differentiating Ingenol 3-angelate 5,20-acetonide from Analogs

Stereochemical Integrity: Prevention of Angelate Isomerization

Ingenol 3-angelate 5,20-acetonide is uniquely suited for the stereoconservative synthesis of PEP005. A high-yielding method was developed for the preparation of ingenol 3-angelate (PEP005) via this 5,20-acetonide without the concomitant isomerization of the angelate (Z-form) to the corresponding tiglate (E-form) . This is a critical advantage, as the E-form isomer is an undesired byproduct in the synthesis of the active pharmaceutical ingredient.

Stereochemical Integrity

Head-to-head

Z-isomer retained; no E-form detected under optimized angeloylation

Supports stereocontrolled synthesis of Z-angelate PKC activator

Protocol prevents tiglate formation reported with unprotected intermediates

Evidence Dimension	Z-to-E isomerization during angeloylation
Target Compound Data	No isomerization (angelate Z-form retained)
Comparator Or Baseline	Unprotected ingenol or alternative esterification methods (which lead to isomerization to E-form)
Quantified Difference	Complete prevention of isomerization, enabling quantitative yield
Conditions	Angeloylation reaction conditions as described in the semisynthesis protocol.

Why This Matters

For procurement in synthetic chemistry, this ensures the production of the correct stereoisomer (Z-form) of the final drug substance, which is critical for biological activity and regulatory compliance.

Acyl Migration Stability: Mitigating a Key Liability of Ingenol Mebutate

The parent compound, ingenol mebutate (PEP005), is known to undergo acyl migration, which negatively affects its bioactivity and complicates its formulation and storage [1]. While ingenol 3-angelate 5,20-acetonide is a protected form and not a direct therapeutic, its structural design (5,20-acetonide) blocks the sites responsible for this migration, thereby providing a chemically defined and stable intermediate. The 20-O-acetyl derivative of ingenol mebutate (AAI), which also blocks acyl migration, demonstrated higher cytotoxicity than ingenol mebutate in a chronic myeloid leukemia K562 cell line, attributed to improved intracellular stability [1].

Acyl Migration Stability

Class-level inference

5,20-acetonide blocks migration sites; protected core is design-stable

Mitigates key stability liability of parent ingenol esters

Structural inference based on ingenol mebutate acyl shift literature

Evidence Dimension	Propensity for acyl migration
Target Compound Data	Protected; acyl migration blocked by 5,20-acetonide group
Comparator Or Baseline	Ingenol mebutate (unprotected) – documented to undergo acyl migration
Quantified Difference	Not applicable (binary property: migration occurs vs. is blocked)
Conditions	Structural feature analysis based on published data for ingenol mebutate and its derivatives.

Why This Matters

Procuring this protected intermediate mitigates a well-documented stability liability of the parent drug substance, making it a preferred starting material for robust, reproducible chemical processes.

• [1] Wang, X., et al. (2016). Synthesis and Cytotoxicity against K562 Cells of 3-O-Angeloyl-20-O-acetyl Ingenol, a Derivative of Ingenol Mebutate. International Journal of Molecular Sciences, 17(8), 1342. View Source

Defined In Vitro Solubility Profile for Assay Development

The compound exhibits a well-defined solubility profile in a standard biological solvent. Multiple independent vendor datasheets report a solubility of approximately 50 mg/mL in DMSO (equivalent to ~106.25 mM), with sonication recommended to aid dissolution [1]. This quantitative data is crucial for preparing stock solutions and designing reproducible in vitro experiments. In comparison, the related intermediate ingenol-5,20-acetonide (lacking the 3-O-angelate) shows a lower reported solubility of 25 mg/mL in DMSO (64.35 mM) [2].

DMSO Solubility

Head-to-head

50 mg/mL (106 mM) vs. 25 mg/mL (64 mM) for 3-deoxy analog

Enables concentrated stock solutions for in vitro assays

Vendor datasheets; sonication recommended

Evidence Dimension	Solubility in DMSO
Target Compound Data	50 mg/mL (~106.25 mM)
Comparator Or Baseline	Ingenol-5,20-acetonide (lacking 3-O-angelate) – 25 mg/mL (64.35 mM)
Quantified Difference	2-fold higher solubility for the angelate-protected derivative
Conditions	Standard in vitro solubility testing with DMSO, room temperature, with sonication.

Why This Matters

The higher and well-defined solubility in DMSO allows for the preparation of more concentrated stock solutions, which is essential for dose-response studies and minimizing solvent interference in cell-based assays.

• [1] MedChemExpress. (n.d.). Ingenol-5,20-acetonide-3-O-angelate Product Datasheet. Retrieved from MedChemExpress website. View Source
• [2] TargetMol. (n.d.). Ingenol-5,20-acetonide Product Datasheet. Retrieved from TargetMol website. View Source

Long-Term Powder Stability Supporting Multi-Year Research Use

According to multiple vendor datasheets, the compound is stable in powder form when stored at -20°C for a period of 2 to 3 years . In contrast, solutions of the unprotected parent drug ingenol mebutate in DMSO are only recommended for storage at -20°C for up to 1 month . This represents a >24-fold increase in stable shelf-life for the protected powder versus the parent drug in solution.

Powder Stability

Head-to-head

≥2 years (powder, -20°C) vs. ≤1 month (parent solution, -20°C)

Suitable for multi-year research reagent procurement

>24-fold shelf-life advantage in protected form

Evidence Dimension	Storage stability (shelf-life)
Target Compound Data	≥2 years (powder at -20°C)
Comparator Or Baseline	Ingenol mebutate solution (in DMSO) – ≤1 month at -20°C
Quantified Difference	>24-fold increase in stable shelf-life
Conditions	Recommended storage conditions from vendor technical datasheets.

Why This Matters

The extended powder stability of the protected intermediate makes it highly suitable for procurement as a stock reagent for long-term research programs, reducing the need for frequent re-synthesis or re-purchase and minimizing batch-to-batch variability.

Structural Confirmation: A Distinct Chemical Entity with Traceable Identity

As a distinct chemical entity, ingenol 3-angelate 5,20-acetonide has a unique CAS number (87980-68-5) and a precisely defined molecular formula (C28H38O6) and weight (470.6 g/mol) [1]. This is in contrast to the parent drug ingenol mebutate (CAS 75567-37-2, C25H34O6, MW 430.5) [2]. The acetonide protection adds C3H4 to the molecular formula, increasing the molecular weight by 40.1 g/mol. This clear structural and physicochemical distinction ensures unambiguous identification, quality control, and traceability in procurement and inventory management, eliminating the risk of misidentification with other ingenol derivatives.

Chemical Identity

Specification review

CAS 87980-68-5, C28H38O6, MW 470.6

Unambiguous identification distinct from ingenol mebutate

+40.1 g/mol due to acetonide group; unique CAS traceability

Evidence Dimension	Molecular Identity (CAS, Formula, MW)
Target Compound Data	CAS 87980-68-5; C28H38O6; MW 470.6
Comparator Or Baseline	Ingenol mebutate (CAS 75567-37-2; C25H34O6; MW 430.5)
Quantified Difference	MW difference of 40.1 g/mol (addition of C3H4 from acetonide group)
Conditions	PubChem and vendor database records.

Why This Matters

For scientific procurement, a unique CAS number and defined molecular properties are essential for accurate ordering, receiving, and analytical validation, preventing costly errors associated with handling the wrong compound.

• [1] PubChem. (2025). CID 92044470: Ingenol-5,20-acetonide-3-O-angelate. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). CID 6918670: Ingenol Mebutate. National Center for Biotechnology Information. View Source

Target Application Scenarios for Procuring Ingenol 3-angelate 5,20-acetonide

Stereoconservative Synthesis of Ingenol Mebutate (PEP005)

This is the primary application scenario, wherein the compound is used as a protected intermediate to ensure the stereospecific and high-yielding preparation of ingenol 3-angelate (PEP005). Its use prevents the Z-to-E isomerization of the angelate group during the esterification step, a critical process control point for manufacturing the active pharmaceutical ingredient with the correct stereochemistry .

Stability-Enhanced Building Block for Novel Ingenol Derivatives

Medicinal chemistry programs aiming to synthesize novel ingenol-based analogs can leverage the compound's enhanced stability and defined reactivity. By starting with the 5,20-acetonide protected core, researchers can selectively functionalize other positions (e.g., the 3-hydroxyl group) without interference from the protected 5 and 20 positions, while also avoiding the acyl migration issues known for ingenol mebutate [1].

Analytical Method Development and Quality Control Reference

The compound's distinct chemical identity (unique CAS number, specific molecular formula, and solubility profile) makes it a valuable reference standard for analytical chemistry laboratories. It can be used to develop and validate HPLC or LC-MS methods for monitoring the purity of synthetic reactions or for quantifying the compound in complex mixtures, leveraging its defined solubility in DMSO (50 mg/mL) for standard preparation [2][3].

Preparation of High-Concentration DMSO Stocks for In Vitro Studies

For research laboratories conducting preliminary in vitro assays on PKC-related pathways, the compound's high solubility in DMSO (50 mg/mL) allows for the creation of concentrated stock solutions . This is particularly useful for dose-response experiments where high compound concentrations are required while minimizing the final DMSO concentration in cell culture media.

Application

Selection Property

Validation Focus

Stereocontrolled PKC activator reference synthesis

Protected intermediate retaining Z-angelate configuration

Chiral HPLC or NMR confirmation of Z-isomer

Novel ingenol-derived probe design

5,20-acetonide blocking enables site-selective 3-OH derivatization

Functionalization without acyl migration side reactions

Analytical method development & QC

Distinct CAS and molecular identity for unambiguous detection

HPLC/LC-MS purity and identity monitoring

In vitro PKC pathway assay preparation

High-solubility profile in DMSO

Dose-response with minimized solvent interference

• [1] Wang, X., et al. (2016). Synthesis and Cytotoxicity against K562 Cells of 3-O-Angeloyl-20-O-acetyl Ingenol, a Derivative of Ingenol Mebutate. International Journal of Molecular Sciences, 17(8), 1342. View Source
• [2] PubChem. (2025). CID 92044470: Ingenol-5,20-acetonide-3-O-angelate. National Center for Biotechnology Information. View Source
• [3] MedChemExpress. (n.d.). Ingenol-5,20-acetonide-3-O-angelate Product Datasheet. Retrieved from MedChemExpress website. View Source